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Compound of Interest

Compound Name: Ethyl (phenyilthio)acetate

Cat. No.: B1329697

An In-depth Technical Guide to Ethyl
(phenylthio)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl (phenylthio)acetate, a
valuable intermediate in organic synthesis. The document outlines its chemical properties, a
detailed experimental protocol for its synthesis, and relevant data presented in a clear,
structured format for ease of use by professionals in research and development.

Core Molecular Information

Ethyl (phenylthio)acetate is an organic compound that serves as a building block in the
synthesis of more complex molecules. Its fundamental properties are summarized below.

Molecular Formula: C10H12025[1]
Molecular Weight: 196.27 g/mol [2]

The structure consists of an ethyl acetate group where one of the alpha-hydrogens is
substituted with a phenylthio group.

Physicochemical Data
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A summary of the key physical and chemical properties of Ethyl (phenylthio)acetate is
provided in the table below. This data is essential for its handling, storage, and application in
experimental settings.

Property Value Reference(s)
CAS Number 7605-25-6 [1]
Appearance Colorless to pale yellow liquid

Density 1.13 g/cm3 [3]

Boiling Point 143-145 °C at 14 mmHg [3]

Refractive Index 1.5460 to 1.5480 [3]

Vapor Pressure 6.74 x 10~ mmHg at 25 °C [3]

Synthesis of Ethyl (phenylthio)acetate

The synthesis of Ethyl (phenylthio)acetate is typically achieved via a nucleophilic substitution
reaction, analogous to the Williamson ether synthesis. This method involves the reaction of
thiophenol with an ethyl haloacetate, such as ethyl chloroacetate or ethyl bromoacetate, in the
presence of a base. The reaction proceeds via an Sn2 mechanism.

Overall Reaction:
Experimental Protocol: Synthesis via S-alkylation of Thiophenol

This protocol describes a general and effective method for the laboratory-scale synthesis of
Ethyl (phenylthio)acetate.

Materials:
e Thiophenol
» Ethyl chloroacetate

e Potassium carbonate (K2COs), anhydrous
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Acetone, anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCOs) solution
Brine (saturated aqueous NaCl solution)
Anhydrous magnesium sulfate (MgSQOa)
Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add thiophenol (1.0 equivalent), anhydrous potassium carbonate (1.5
equivalents), and anhydrous acetone.

Addition of Reagent: Stir the suspension at room temperature. To this mixture, add ethyl
chloroacetate (1.1 equivalents) dropwise over a period of 10-15 minutes.

Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid
potassium carbonate and potassium chloride salts and wash the solid with a small amount of
acetone.

Extraction: Combine the filtrate and the washings and remove the acetone using a rotary
evaporator. Dissolve the resulting residue in diethyl ether. Transfer the ether solution to a
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separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate
solution, water, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off
the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude Ethyl (phenylthio)acetate.

¢ Purification: The crude product can be purified by vacuum distillation to obtain the final
product as a colorless to pale yellow liquid.

Logical Workflow for Synthesis
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Caption: Workflow for the synthesis of Ethyl (phenylthio)acetate.

Biological Activity and Signaling Pathways
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Based on available literature, Ethyl (phenylthio)acetate is primarily utilized as a chemical
intermediate in organic synthesis. There is no significant published research detailing its
specific biological activities or its direct involvement in cellular signaling pathways. Its utility in
drug development is as a precursor for the synthesis of more complex, biologically active
molecules. While derivatives of structurally related compounds have been investigated for
activities such as antidiabetic or antioxidant effects, this data does not directly apply to Ethyl
(phenylthio)acetate itself.

Applications in Research and Development

The primary application of Ethyl (phenylthio)acetate is as a versatile intermediate in the
synthesis of pharmaceuticals and other fine chemicals. The sulfide and ester functionalities
allow for a variety of chemical transformations, making it a useful building block for introducing
the phenylthio-acetyl moiety into larger molecules.

Safety and Handling

Ethyl (phenylthio)acetate should be handled in a well-ventilated fume hood. Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329697#ethyl-phenylthio-acetate-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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